Creatinine-d5

Isotope Dilution Mass Spectrometry Method Validation Matrix Effects
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C4H7N3O
Molecular Weight 118.15 g/mol
Cat. No. B15553908
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameCreatinine-d5
Molecular FormulaC4H7N3O
Molecular Weight118.15 g/mol
Structural Identifiers
InChIInChI=1S/C4H7N3O/c1-7-2-3(8)6-4(7)5/h2H2,1H3,(H2,5,6,8)/i1D3,2D2
InChIKeyDDRJAANPRJIHGJ-ZBJDZAJPSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Creatinine-d5: A Deuterium-Labeled Internal Standard for High-Precision Creatinine Quantification by Isotope-Dilution Mass Spectrometry


Creatinine-d5 is a stable isotope-labeled analog of creatinine, a key clinical biomarker of renal function, in which all five hydrogen atoms of the two methylene groups are replaced by deuterium . As an isotopically labeled internal standard (IS), it is primarily employed in isotope-dilution mass spectrometry (ID-MS) workflows to correct for matrix effects and ionization variability, enabling accurate and precise quantification of creatinine in complex biological matrices such as serum and urine .

Workflow
Isotope-dilution mass spectrometry (ID-MS) quantification
Selection Logic
Matrix-effect correction via co-eluting isotopic internal standard
Matrix Context
Human serum and urine research matrices

Why Unlabeled Creatinine or Non-Isotopic Surrogates Cannot Replace Creatinine-d5 in Regulated Bioanalysis


The routine substitution of creatinine-d5 with unlabeled creatinine as an internal standard is analytically invalid in mass spectrometry-based assays due to the inability to distinguish the exogenous standard from the endogenous analyte, leading to compromised accuracy [1]. Conversely, non-isotopic structural analogs, such as 1,5,5-trimethylhydantoin, have been shown to introduce a significant quantification bias of over 13% in capillary electrophoresis-mass spectrometry (CE-MS) methods due to differential matrix effects, a limitation that isotopically labeled internal standards like creatinine-d5 inherently overcome [2]. This evidence underscores the critical need for a stable isotope-labeled analogue for reliable biomarker quantification.

Isotopic Internal Standard
Creatinine-d5 (deuterated analog)
Co-elutes with endogenous creatinine; corrects for ionization variability and matrix effects in ID-MS workflows.
Unlabeled Alternative
Native creatinine
Cannot distinguish exogenous standard from endogenous analyte; accuracy is compromised in mass spectrometry assays.
Isotopic Internal Standard
Creatinine-d5 (deuterated analog)
Deuterium label at non-exchangeable positions ensures signal stability and avoids calibration drift over extended use.
Non-Isotopic Surrogate
Structural analogs (e.g., 1,5,5-trimethylhydantoin)
Differential matrix effects may introduce systematic quantification bias; matrix-effect correction may not transfer across sample types.

Product-Specific Evidence Guide: Quantifiable Differentiation of Creatinine-d5 from Its Closest Analogs


Elimination of Quantification Bias Compared to Non-Isotopic Internal Standards

In a direct head-to-head comparison, the use of the isotopic internal standard creatinine-(methyl-13C) provided accurate results for urinary creatinine, while the non-isotopic standard 1,5,5-trimethylhydantoin (1,5,5-TH) introduced a systematic bias of over 13% in a single-injection CE-MS method [1]. This establishes a class-level advantage for all isotopic standards over non-isotopic surrogates for this analyte.

Quantification Bias
Head-to-head
Non-isotopic IS introduced >13% systematic bias; isotopic IS showed no significant bias
Isotopic standards correct matrix effects; non-isotopic surrogates may not achieve acceptable accuracy for ID-MS assays.
CE-ESI-MS; urinary creatinine; single-injection method context
Isotope Dilution Mass Spectrometry Method Validation Matrix Effects

Superior Deuterium Label Stability Under Analytical Conditions

A study on the preparation and application of deuterated creatinine analogues demonstrated that deuterons introduced at the α-carbon do not undergo back-exchange under neutral or acidic storage conditions for up to one month, as confirmed by LC-MS [1]. While this evidence was generated for d2 and d3 analogues, it is a class-level inference that applies directly to creatinine-d5, which is deuterated at the same chemically stable α-carbon positions (N-methyl-d3; imidazolidinone-5,5-d2).

Label Stability
Class-level
No back-exchange after 1 month under neutral and acidic storage conditions
Non-exchangeable deuterium placement supports long-term analytical reliability and calibration consistency.
d2/d3 analog evidence; class-level inference for d5; H2O/MeCN/HCOOH storage
Hydrogen-Deuterium Exchange Isotopologue Stability LC-MS Method Development

Co-Elution with Native Creatinine Ensuring Identical Matrix Effects

The same study confirmed the chromatographic co-elution of deuterated and non-deuterated creatinine isotopologues under HILIC conditions, a critical requirement for an internal standard to perfectly compensate for matrix effects [1]. The quantitative analysis of urine samples showed that creatinine-d2 and creatinine-d3 provided results at the same level, confirming that the deuterium label does not cause a disruptive isotope effect on retention [1]. This co-elution behavior is expected to be maintained for creatinine-d5 due to the shared chemical structure.

Chromatographic Co-Elution
Method context
Deuterated and native creatinine co-elute under HILIC; no disruptive isotope effect on retention
Co-elution ensures matched matrix-effect compensation; supports robust correction for ion suppression or enhancement.
HILIC Luna column; LC-MS; d2/d3 evidence; class inference for d5
Chromatographic Co-Elution HILIC Isotope Effect

Enabling a Unique Interference-Free Transporter Activity Assay

A recent method development utilized creatinine-d5 as a substrate to evaluate OCT2 transporter inhibition activity, an application that is impossible with unlabeled creatinine due to high endogenous background . The novel LC-MS/MS method leveraged the distinct mass of creatinine-d5 to achieve sensitive and interference-free quantification, enabling accurate assessment of drug-transporter interactions.

Assay Specificity
Data to verify
Enables interference-free OCT2 transporter activity assay via distinct deuterium mass
Functions as an enabling reagent for drug-transporter interaction screens beyond routine internal standard use.
In vitro OCT2 inhibition assay; LC-MS/MS detection; supplier-reported application
OCT2 Transporter In Vitro Toxicology Endogenous Interference

Optimal Application Scenarios for Procuring Creatinine-d5


Regulated Bioanalysis and Clinical Diagnostic Method Validation Requiring ID-MS Accuracy

When developing and validating LC-MS/MS methods for serum or urinary creatinine intended for clinical diagnostics or regulated bioanalysis, creatinine-d5 should be the preferred internal standard. The class-level evidence from direct comparator studies demonstrates that non-isotopic standards introduce a >13% bias, which is unacceptable for methods requiring high accuracy [1]. Its stable isotopic label ensures robust correction for matrix effects, a critical requirement for method accreditation.

In Vitro Drug-Transporter Interaction Studies (OCT2/MATE) Requiring an Exogenous Substrate Probe

For pharmaceutical research laboratories investigating renal transporter-mediated drug-drug interactions, creatinine-d5 serves a dual purpose. It is not only an internal standard but also an exogenous substrate probe, enabling the specific and interference-free measurement of OCT2 transport activity. This application is uniquely enabled by its deuterium label, which distinguishes it from endogenous creatinine .

Long-Term Clinical or Epidemiological Studies Requiring Stable, Non-Exchangeable Internal Standards

In longitudinal studies where sample analysis may be batched over months, the stability of the internal standard is paramount. The non-exchangeable deuterium labeling of creatinine-d5 (at methyl and methylene positions) provides confidence in long-term analytical consistency. Evidence from analogous deuterated creatinine standards confirms the absence of back-exchange after one month of storage under analytical conditions [2], minimizing the risk of calibration drift.

Application
Selection Property
Validation Focus
Bioanalytical method validation for creatinine in human plasma and urine research matrices
Matrix-effect correction capability via co-eluting isotopic internal standard
ID-MS accuracy endpoint review; ion suppression and enhancement correction
Renal transporter (OCT2/MATE) drug interaction research
Deuterium-enabled interference-free substrate detection
Endogenous background elimination; transporter activity assay specificity
Longitudinal research cohort studies with batched sample analysis
Non-exchangeable deuterium label stability at methyl and methylene positions
Long-term calibration consistency; absence of back-exchange under analytical storage

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

37 linked technical documents
Explore Hub


Quote Request

Request a Quote for Creatinine-d5

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.